ethyl 5-amino-1-cyclopropyl-1H-pyrazole-4-carboxylate

• IUPAC Name: ethyl 5-amino-1-cyclopropylpyrazole-4-carboxylate
• InChI: InChI=1S/C9H13N3O2/c1-2-14-9(13)7-5-11-12(8(7)10)6-3-4-6/h5-6H,2-4,10H2,1H3
• InChI Key: IPFJFHZEMPRTSK-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(N(N=C1)C2CC2)N
• Molecular Formula: C9H13N3O2
• Molecular Weight: 195.22 g/mol

Description

Ethyl 5-amino-1-cyclopropyl-1H-pyrazole-4-carboxylate is a versatile chemical compound used in diverse scientific research for its unique properties and potential applications. It is also known as 5-Amino-1-methyl-1H-pyrazole-4-carboxylic acid ethyl ester.

Molecular Structure Analysis

The molecular structure of this compound is available as a 2D Mol file or as a computed 3D SD file. The 3D structure may be viewed using Java or Javascript.

Physical And Chemical Properties Analysis

This compound has a molecular weight of 169.1811. It has a density of 1.29±0.1 g/cm3 (Predicted), a melting point of 96-100 °C, a boiling point of 121 °C (Press: 0.05 Torr), a flash point of 135.5°C, and a vapor pressure of 0.00112mmHg at 25°C.

Scientific Research Applications

Chemical Synthesis and Reactions

Ethyl 5-amino-1-cyclopropyl-1H-pyrazole-4-carboxylate serves as a versatile intermediate in organic synthesis, particularly in the construction of pyrazole-based compounds with potential applications in various fields including medicinal chemistry. The compound has been utilized in selective cyclocondensation reactions with 1,3-dicarbonyl compounds to produce ethyl 3-oxo-1,2-dihydro-pyrazolo[3,4-b]pyridine-1-carboxylates, which can be further modified to their 1-unsubstituted analogs, illustrating its role in the synthesis of complex heterocyclic systems (Lebedˈ et al., 2012). Additionally, its reactivity has been exploited for the synthesis of trifluoromethylated pyrazolo[1,5-a]pyrimidines and pyrazolo[5,1-d][1,2,3,5]tetrazine-4(3H)-ones, highlighting its utility in introducing fluorinated groups into heterocycles, which is of significant interest for the development of new materials and pharmaceuticals (Wu et al., 2006).

Crystal Structure Analysis

The crystal structure of this compound derivatives has been determined, providing valuable insights into their molecular geometry, which is crucial for understanding their reactivity and interaction with biological targets. Such analyses contribute to the design and optimization of new compounds with desired biological activities (Minga, 2005).

Antimicrobial and Anticancer Activity

Research into pyrazole derivatives synthesized from this compound has shown promising antimicrobial and anticancer activities. These studies are pivotal for the discovery of new therapeutic agents, demonstrating the compound's potential as a scaffold for developing drugs with enhanced efficacy against various diseases (Hafez et al., 2016).

Corrosion Inhibition

Novel pyrazole derivatives, including those synthesized from this compound, have been evaluated as corrosion inhibitors for mild steel, an application of interest in industrial maintenance and preservation. The effectiveness of these compounds in protecting metal surfaces from corrosion underlines the versatility of pyrazole derivatives beyond the pharmaceutical domain, extending their utility to materials science and engineering (Dohare et al., 2017).

Safety and Hazards

Ethyl 5-amino-1-cyclopropyl-1H-pyrazole-4-carboxylate has hazard statements H315 - H319 - H335. The precautionary statements are P261 - P264 - P271 - P280 - P302 + P352 - P305 + P351 + P338.

Future Directions

Ethyl 5-amino-1-cyclopropyl-1H-pyrazole-4-carboxylate is used in the preparation of isoxazole-4-carboxylic acid derivatives and isoxazole-3,5-dicarboxamides. It acts as an intermediate in organic synthesis. This suggests that it could have potential applications in the synthesis of new compounds in the future.